Cas no 290307-40-3 (2-(5-Bromopyridin-2-yl)propan-2-ol)

• Product Name: 2-(5-Bromopyridin-2-yl)propan-2-ol
• CAS No: 290307-40-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD11865230
• CID: 1025429
• PubChem ID: 15486392
• Update Time: 2025-06-30

2-(5-Bromopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyridin-2-yl)propan-2-ol
• 5-Bromo-2-(1-hydroxy-1-methylethyl)pyridine
• 2-(3,5-DICHLOROPHENYL)-2-PHENYLACETIC ACID
• 5-bromo-2-(1-hydroxy-1-methyl)ethylpyridine
• QC-4843
• 2-Pyridinemethanol, 5-bromo-alpha,alpha-dimethyl-
• RDQCATQYMZDJLU-UHFFFAOYSA-N
• SY037447
• AKOS015891841
• TQP1164
• 2-(2-hydroxypropan-2-yl)-5-bromopyridine
• DB-068053
• 290307-40-3
• DTXSID80573227
• DS-18216
• AMY3421
• 2-(5-bromo-2-pyridinyl)-2-propanol
• EN300-316638
• A25608
• 2-(5-Bromo-pyridin-2-yl)-propan-2-ol
• SCHEMBL152558
• 2-(5-Bromo-2-pyridyl)-2-propanol
• MFCD11865230
• CS-D0288
• 5-Bromo-2-(1-hydroxy-1-methylethyl) pyridine
• 2-(5-Bromo-2-pyridyl)propan-2-ol

• MDL： MFCD11865230
• Inchi： 1S/C8H10BrNO/c1-8(2,11)7-4-3-6(9)5-10-7/h3-5,11H,1-2H3
• InChI Key： RDQCATQYMZDJLU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C)(C)O

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.474
• Boiling Point: 282 ºC
• Flash Point: 124 ºC
• PSA: 33.12000
• LogP: 2.07150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-Bromopyridin-2-yl)propan-2-ol

2-(5-Bromopyridin-2-yl)propan-2-ol: A Comprehensive Overview

The compound 2-(5-Bromopyridin-2-yl)propan-2-ol (CAS No. 290307-40-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a secondary alcohol group. The 5-bromopyridin-2-yl moiety contributes to its aromaticity and electronic properties, while the propan-2-ol group introduces hydroxyl functionality, making it versatile for synthetic applications.

Recent studies have highlighted the importance of brominated pyridines in medicinal chemistry due to their ability to modulate biological activities. For instance, researchers have explored the role of 5-bromopyridin-2-yl derivatives in inhibiting enzyme activity, particularly in the context of cancer treatment. The presence of the bromine atom at the 5-position of the pyridine ring enhances the molecule's electron-withdrawing effects, which can influence its interaction with biological targets.

The synthesis of 2-(5-Bromopyridin-2-yl)propan-2-ol typically involves a multi-step process that includes nucleophilic aromatic substitution or coupling reactions. One notable approach involves the reaction of 5-bromopyridine with an appropriate alcohol precursor under catalytic conditions. This method ensures high yields and selectivity, making it suitable for large-scale production. The propan-2-ol group can be further modified to create derivatives with enhanced bioavailability or improved pharmacokinetic profiles.

In terms of applications, 2-(5-Bromopyridin-2-yl)propan-2-ol has shown promise in drug discovery programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) agents. Additionally, this compound has been investigated for its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate enantioselective reactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-bromopyridin-2-yl derivatives with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can identify key structural features that enhance binding affinity to specific receptors. These insights are invaluable for optimizing the design of new compounds based on 2-(5-Bromopyridin-2-y1)propan-2-o1.

Another area of interest is the environmental impact of brominated pyridines. As concern grows over the persistence and bioaccumulation of halogenated compounds, researchers are exploring greener synthesis methods and biodegradation pathways for 5-bromopyridin-2-y1 derivatives. This compound serves as a model system for understanding the fate of similar molecules in aquatic and terrestrial ecosystems.

In conclusion, 2-(5-Bromopyridin-)propan-o1 (CAS No. 40307403) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and functional groups make it a valuable tool for advancing scientific research and industrial innovation. As new findings emerge from ongoing studies, this compound is poised to play an even greater role in shaping future developments across diverse disciplines.